Cas no 898437-85-9 (5-(4-ethylpiperazin-1-yl)(thiophen-2-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-ethylpiperazin-1-yl)(thiophen-2-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898437-85-9
• MF: C₁₉H₂₁N₅O₂S₂
• MW: 415.532340764999
• CID: 6353036
• PubChem ID: 18574995
• Update Time: 2025-07-08

5-(4-ethylpiperazin-1-yl)(thiophen-2-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylpiperazin-1-yl)(thiophen-2-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(4-ethylpiperazin-1-yl)(thiophen-2-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-((4-ethylpiperazin-1-yl)(thiophen-2-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 898437-85-9
• F2575-0744
• 5-[(4-ethylpiperazin-1-yl)-thiophen-2-ylmethyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS005010203

• Inchi： 1S/C19H21N5O2S2/c1-2-22-7-9-23(10-8-22)15(14-6-4-12-27-14)16-18(25)24-19(28-16)20-17(21-24)13-5-3-11-26-13/h3-6,11-12,15,25H,2,7-10H2,1H3
• InChI Key： JDIJNMKYHWFZTI-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3=CC=CO3)=NN2C(=C1C(C1=CC=CS1)N1CCN(CC)CC1)O

Computed Properties

• Exact Mass: 415.11366728g/mol
• Monoisotopic Mass: 415.11366728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-(4-ethylpiperazin-1-yl)(thiophen-2-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-(4-Ethylpiperazin-1-yl)(Thiophen-2-yl)methyl-2-(Furan-2-yl)-1,2,4-Triazolo[3,2-b]1,3-Thiazol-6-Ol: A Comprehensive Overview

The compound with CAS No. 898437-85-9, known as 5-(4-Ethylpiperazin-1-yl)(Thiophen-2-yl)methyl-2-(Furan-2-yl)-1,2,4-Triazolo[3,2-b]1,3-Thiazol-6-Ol, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features and potential therapeutic applications. Recent studies have highlighted its role in various biological systems, making it a promising candidate for drug development.

The molecular structure of this compound is notable for its incorporation of several heterocyclic rings, including a thiophene ring and a furan moiety. These aromatic systems are known for their stability and ability to participate in various non-covalent interactions, which are crucial for bioactivity. Additionally, the presence of a piperazine ring introduces flexibility and potential sites for hydrogen bonding or other interactions with biological targets. The triazole-thiazole core further enhances the molecule's ability to engage in π–π stacking or other hydrophobic interactions.

Recent research has focused on the antimicrobial and anti-inflammatory properties of this compound. Studies conducted in vitro have demonstrated its ability to inhibit the growth of pathogenic bacteria and reduce inflammation in cellular models. These findings suggest that the compound could be developed into a novel therapeutic agent for infections and inflammatory diseases. Furthermore, computational studies using molecular docking have revealed potential binding affinities with key enzymes involved in these pathways.

In terms of synthesis, the compound is typically prepared through a multi-step process involving coupling reactions and cyclization. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during production.

The pharmacokinetic profile of this compound has been evaluated in preclinical models. Results indicate moderate absorption and distribution properties, with promising bioavailability. However, further studies are required to optimize its pharmacokinetic parameters for clinical use.

Given its structural complexity and observed biological activities, this compound represents a valuable addition to the arsenal of potential therapeutic agents. Continued research into its mechanisms of action and optimization of its chemical properties will be essential for advancing it toward clinical trials.